Cas no 112754-65-1 (1,1,1-Trifluoro-2,2-diphenylpropane)

1,1,1-Trifluoro-2,2-diphenylpropane structure
112754-65-1 structure
Product Name:1,1,1-Trifluoro-2,2-diphenylpropane
CAS No:112754-65-1
MF:C15H13F3
MW:250.258934736252
CID:1070345
PubChem ID:13697404
Update Time:2025-04-20

1,1,1-Trifluoro-2,2-diphenylpropane Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-Trifluoro-2,2-diphenylpropane
    • ACMC-20ds8q
    • AG-L-57864
    • AGN-PC-00NME6
    • Benzene, 1,1'-(2,2,2-trifluoro-1-methylethylidene)bis-
    • CTK0D1084
    • SureCN5079313
    • trifluoro-1,1,1 diphenyl-2,2 propane
    • AKOS005257948
    • DTXSID50546988
    • (1,1,1-trifluoro-2-phenylpropan-2-yl)benzene
    • 1,1'-(1,1,1-Trifluoropropane-2,2-diyl)dibenzene
    • (1,1,1-Trifluoropropane-2,2-diyl)dibenzene
    • BZLSCVAPEFKLSB-UHFFFAOYSA-N
    • 112754-65-1
    • SCHEMBL5079313
    • MDL: MFCD14525526
    • Inchi: 1S/C15H13F3/c1-14(15(16,17)18,12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11H,1H3
    • InChI Key: BZLSCVAPEFKLSB-UHFFFAOYSA-N
    • SMILES: FC(C(C)(C1C=CC=CC=1)C1C=CC=CC=1)(F)F

Computed Properties

  • Exact Mass: 250.09699
  • Monoisotopic Mass: 250.09693490g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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